Cas no 2034506-52-8 (N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide)

• Product Name: N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide
• CAS No: 2034506-52-8
• MF: C₁₉H₁₇F₂N₃OS
• MW: 373.419589757919
• CID: 5353176
• Update Time: 2025-06-10

N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2,6-difluorobenzamide
• N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]-2,6-difluorobenzamide
• N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide

• Inchi： 1S/C19H17F2N3OS/c20-14-2-1-3-15(21)18(14)19(25)22-7-8-24-17(12-4-5-12)10-16(23-24)13-6-9-26-11-13/h1-3,6,9-12H,4-5,7-8H2,(H,22,25)
• InChI Key： GICFJWKDYRMKLC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C2CC2)N(CCNC(C2C(=CC=CC=2F)F)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 497
• XLogP3: 3.3
• Topological Polar Surface Area: 75.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide

Recent Advances in the Study of N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide (CAS: 2034506-52-8)

The compound N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide (CAS: 2034506-52-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazole-thiophene scaffold, has been investigated for its role in modulating specific biological pathways, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, providing valuable insights into its therapeutic potential.

One of the key findings from recent research is the compound's ability to selectively inhibit certain kinases involved in inflammatory signaling pathways. In vitro studies have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Furthermore, molecular docking simulations have revealed high binding affinity to specific kinase domains, which may explain its observed biological activity. These findings are particularly relevant for the development of targeted therapies for chronic inflammatory conditions.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide exhibits promising anti-proliferative effects in certain cancer cell lines. Mechanistic studies suggest that these effects may be mediated through the inhibition of key signaling pathways involved in cell cycle regulation and apoptosis. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of this compound has also been a focus of recent research, with efforts aimed at optimizing yield and purity. Novel synthetic routes have been developed, incorporating greener chemistry principles to reduce environmental impact. These advancements not only enhance the scalability of production but also improve the reproducibility of pharmacological studies. Analytical techniques such as HPLC and NMR have been employed to ensure the structural integrity and purity of the synthesized compound, which is critical for its subsequent biological evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Recent pharmacokinetic analyses have provided preliminary data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties, which will be crucial for guiding future formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the progression of this compound through the drug development pipeline.

In conclusion, N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzamide represents a promising candidate for further drug development, with potential applications in both inflammatory diseases and oncology. The recent advancements in understanding its mechanism of action, coupled with improvements in synthetic methodologies, provide a solid foundation for future research. Continued investigation into its therapeutic efficacy and safety profile will be essential to fully realize its clinical potential.